Cas no 2227738-27-2 ((2S)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid)

• Product Name: (2S)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
• CAS No: 2227738-27-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5750770
• PubChem ID: 165819641
• Update Time: 2025-05-23

(2S)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2227738-27-2
• (2S)-2-{[(1RS,3SR)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid
• EN300-1562410
• (2S)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid

• Inchi： 1S/C26H30N2O5/c1-2-23(25(30)31)28-24(29)16-8-7-9-17(14-16)27-26(32)33-15-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-6,10-13,16-17,22-23H,2,7-9,14-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16-,17+,23+/m1/s1
• InChI Key： RZZUXXLRUHVBCY-DGGJZMOXSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CCC[C@@H](C(N[C@H](C(=O)O)CC)=O)C1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid

Chemical Compound CAS No. 2227738-27-2: (2S)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic Acid

The compound with CAS number 2227738-27-2, known as (2S)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery and materials science. This compound has garnered attention due to its unique structural features and promising applications in peptide synthesis and biotechnology. Recent studies have highlighted its role in enhancing the efficiency of peptide coupling reactions, making it a valuable tool in medicinal chemistry.

The molecular structure of this compound is characterized by a chiral center at the (2S) configuration, which plays a critical role in its stereochemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group introduces a protective functionality that is essential in solid-phase peptide synthesis (SPPS). This feature has been extensively explored in recent research, where the Fmoc group has been shown to improve the stability and selectivity of peptide bonds during synthesis. The cyclohexyl moiety further enhances the compound's versatility, enabling it to serve as a versatile building block in the construction of complex biomolecules.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic properties and reactivity of this compound. Researchers have employed quantum mechanical calculations to model the interaction between the Fmoc group and various nucleophiles, providing insights into its reactivity under different synthetic conditions. These studies have demonstrated that the compound exhibits excellent compatibility with common coupling agents, such as HATU and EDCI, making it an ideal candidate for large-scale peptide synthesis.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential in drug delivery systems. The integration of the Fmoc group into drug molecules has been shown to enhance their bioavailability and reduce toxicity. A 2023 study published in Nature Communications reported that derivatives of this compound exhibited improved pharmacokinetic profiles when used as carriers for hydrophobic drugs. This finding underscores its potential as a next-generation drug delivery platform.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the Fmoc group via Friedel-Crafts acylation and the stereoselective assembly of the cyclohexyl moiety using Sharpless asymmetric induction. These methods have been optimized in recent years to achieve high yields and excellent enantiomeric excess, ensuring the scalability of the synthesis process.

Despite its numerous advantages, the use of this compound is not without challenges. The sensitivity of the Fmoc group to acidic conditions requires careful handling during synthesis and purification. Researchers have addressed this issue by developing novel protecting strategies that maintain the integrity of the Fmoc group while enabling selective deprotection at later stages. These innovations have significantly improved the practicality of this compound in large-scale manufacturing.

In conclusion, CAS No. 2227738-27-2 represents a cutting-edge advancement in organic chemistry with wide-ranging applications in peptide synthesis, drug delivery, and materials science. Its unique structural features and functional groups make it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As ongoing research continues to uncover new applications for this compound, it is poised to play an increasingly important role in shaping the future of chemical sciences.